Cas no 2228316-94-5 (3-(1H-imidazol-5-yl)pentanedioic acid)

• Product Name: 3-(1H-imidazol-5-yl)pentanedioic acid
• CAS No: 2228316-94-5
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 5962100
• PubChem ID: 165616034
• Update Time: 2025-05-19

3-(1H-imidazol-5-yl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-imidazol-5-yl)pentanedioic acid
• 2228316-94-5
• EN300-1816575

• Inchi： 1S/C8H10N2O4/c11-7(12)1-5(2-8(13)14)6-3-9-4-10-6/h3-5H,1-2H2,(H,9,10)(H,11,12)(H,13,14)
• InChI Key： WRLUUIJMWGXRNC-UHFFFAOYSA-N
• SMILES： OC(CC(C1=CN=CN1)CC(=O)O)=O

Computed Properties

• Exact Mass: 198.06405680g/mol
• Monoisotopic Mass: 198.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 103Ų

Additional information on 3-(1H-imidazol-5-yl)pentanedioic acid

3-(1H-Imidazol-5-yl)Pentanedioic Acid: A Comprehensive Overview

3-(1H-Imidazol-5-yl)Pentanedioic Acid, also identified by its CAS number 2228316-94-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development, catalysis, and advanced materials. The molecule combines the versatility of imidazole rings with the reactivity of pentanedioic acid, making it a valuable building block in synthetic chemistry.

The imidazole ring in 3-(1H-imidazol-5-yl)pentanedioic acid is a heterocyclic aromatic structure known for its stability and ability to participate in various chemical reactions. The pentanedioic acid moiety, on the other hand, introduces carboxylic acid groups that can engage in hydrogen bonding and other non-covalent interactions. This combination makes the compound suitable for applications ranging from coordination chemistry to bioconjugation.

Recent studies have highlighted the potential of 3-(1H-imidazol-5-yl)pentanedioic acid in the development of metal-organic frameworks (MOFs). Researchers have demonstrated that the compound can act as a versatile linker, enabling the construction of highly porous and stable MOFs with tailored properties. These materials have shown promise in gas storage, catalysis, and sensing applications.

In addition to its role in materials science, 3-(1H-imidazol-5-yl)pentanedioic acid has been explored for its biological activity. Preclinical studies suggest that the compound may exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for drug development. Its ability to modulate cellular signaling pathways has also been investigated, further underscoring its therapeutic potential.

The synthesis of 3-(1H-imidazol-5-yl)pentanedioic acid typically involves multi-step organic reactions. One common approach involves the condensation of imidazole derivatives with appropriate dicarboxylic acids under controlled conditions. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, addressing some of the challenges associated with its synthesis.

From an environmental perspective, 3-(1H-imidazol-5-yl)pentanedioic acid has been studied for its biodegradability and eco-friendly properties. Research indicates that under certain conditions, the compound can undergo microbial degradation, reducing its environmental footprint. This aspect is particularly important as industries increasingly prioritize sustainable practices.

In conclusion, 3-(1H-imidazol-5-yl)pentanedioic acid (CAS No. 2228316-94-5) is a multifaceted compound with applications across diverse fields. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in modern chemistry and materials science.